Cas no 3057-91-8 (Spiro[3.3]heptane-2,6-dicarboxylic acid)

• Product Name: Spiro[3.3]heptane-2,6-dicarboxylic acid
• CAS No: 3057-91-8
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD00610028
• CID: 317210
• PubChem ID: 240836
• Update Time: 2025-11-02

Spiro[3.3]heptane-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2,6-dicarboxylic acid
• spiro-[3.3]-Heptane-2,6-dicarboxylic acid fecht's acid
• Fecht acid
• Fecht's acid
• symm. Spiroheptan-dicarbonsaeure
• NSC 47621
• SCHEMBL1414757
• NCIStruc1_000291
• Oprea1_013198
• NCI47621
• NSC47621
• NCI60_004121
• PB27505
• NCGC00013574
• NSC-47621
• SPIRO-[3.3]-HEPTANE-2,6-DICARBOXYLIC ACID FECHTS ACID
• NCGC00013574-02
• Oprea1_829094
• CCG-36542
• CS-0048688
• Spiro[3.3]-heptane-2,6-dicarboxylic acid
• A820441
• RAC SPIRO[3.3]HEPTANE-2,6-DICARBOXYLIC ACID
• AM20070609
• NCIStruc2_000123
• A822827
• 3057-91-8
• MFCD00610028
• CHEMBL1514739
• EN300-88459
• Spiro[3.3]heptane-2,6-dicarboxylicacid
• AKOS000618542
• CHEMBL2007053
• NCGC00096687-01
• TS-02566
• DTXSID90286790
• AG-690/12764308
• DB-361549

• MDL： MFCD00610028
• Inchi： 1S/C9H12O4/c10-7(11)5-1-9(2-5)3-6(4-9)8(12)13/h5-6H,1-4H2,(H,10,11)(H,12,13)
• InChI Key： JQZAKMJZYGPUFD-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CC(C(=O)O)C2)C1)=O

Computed Properties

• Exact Mass: 184.07400
• Monoisotopic Mass: 184.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.4

Experimental Properties

• Density: 1.40
• Melting Point: 230-235 ºC
• Boiling Point: 417.8°Cat760mmHg
• Flash Point: 220.6°C
• Refractive Index: 1.568
• PSA: 74.60000
• LogP: 0.96200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Spiro[3.3]heptane-2,6-dicarboxylic acid

Exploring the Versatile Applications of Spiro[3.3]heptane-2,6-dicarboxylic acid (CAS No. 3057-91-8)

Spiro[3.3]heptane-2,6-dicarboxylic acid (CAS No. 3057-91-8) is a unique bicyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. Its distinctive spirocyclic structure and dual carboxylic acid functionalities make it a valuable building block for various applications. Researchers and industries are increasingly exploring its potential due to its structural rigidity and ability to impart unique properties to derivatives.

The compound's spiro[3.3]heptane scaffold is particularly noteworthy for its three-dimensional geometry, which can enhance binding affinity in drug design. This feature aligns with current trends in pharmaceutical research, where 3D molecular frameworks are sought after to improve drug-like properties. As the demand for novel small molecule therapeutics grows, Spiro[3.3]heptane-2,6-dicarboxylic acid derivatives are being investigated for their potential in targeting challenging biological pathways.

In material science, the spirocyclic dicarboxylic acid structure offers exciting possibilities for creating advanced polymers with enhanced thermal stability and mechanical properties. Recent studies have explored its use in developing high-performance polyamides and polyesters, addressing the growing need for sustainable materials in industries ranging from automotive to electronics. The compound's ability to introduce both rigidity and functionality makes it particularly valuable in these applications.

The synthesis and modification of Spiro[3.3]heptane-2,6-dicarboxylic acid have become active areas of research, with many scientists investigating efficient routes to its derivatives. Current methodologies focus on stereoselective synthesis and catalytic transformations, reflecting the broader trends in green chemistry and atom economy. These developments are particularly relevant as the chemical industry moves toward more sustainable practices.

From a commercial perspective, the market for spirocyclic compounds like Spiro[3.3]heptane-2,6-dicarboxylic acid is expanding rapidly. Pharmaceutical companies and material science firms are showing increased interest, driving demand for high-quality samples and custom synthesis services. This growth mirrors the broader expansion of the fine chemicals market, particularly for specialized building blocks with unique structural features.

Analytical characterization of Spiro[3.3]heptane-2,6-dicarboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in research and industrial applications, ensuring the compound meets the stringent purity requirements for various end uses. The analytical data also provides valuable insights into the compound's conformational properties and reactivity.

Looking ahead, the future applications of Spiro[3.3]heptane-2,6-dicarboxylic acid appear promising. Emerging research areas such as metal-organic frameworks (MOFs) and supramolecular chemistry could benefit from its unique structural features. Additionally, its potential in asymmetric catalysis and chiral auxiliaries continues to attract attention from synthetic chemists seeking novel solutions to complex chemical challenges.

For researchers working with Spiro[3.3]heptane-2,6-dicarboxylic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. Storage under inert atmosphere at low temperatures is typically recommended to preserve its quality over extended periods.

The growing body of literature on spirocyclic compounds highlights the importance of Spiro[3.3]heptane-2,6-dicarboxylic acid in modern chemistry. Its versatility as a synthetic intermediate and potential applications in diverse fields make it a compound of significant interest. As research continues to uncover new properties and applications, this molecule is likely to play an increasingly important role in both academic and industrial settings.